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Cat. No.: B132810

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Octenyltrichlorosilane (OTS) is an organosilicon compound with significant applications in
surface chemistry and materials science. As a bifunctional molecule, it possesses a terminal
alkene group amenable to further chemical modification and a trichlorosilyl group that readily
reacts with hydroxylated surfaces to form stable siloxane bonds. These characteristics make it
a valuable silane coupling agent for creating self-assembled monolayers (SAMs) that can alter
the properties of substrates such as glass, silica, and metal oxides. This guide provides a
comprehensive overview of the chemical properties, structure, synthesis, and reactivity of 7-
octenyltrichlorosilane, along with detailed experimental protocols and characterization data
relevant to its application in research and development.

Chemical Structure and Identification

7-Octenyltrichlorosilane is comprised of an eight-carbon chain with a terminal double bond
and a trichlorosilyl functional group at the opposite end. The presence of the unsaturated
octenyl group allows for a wide range of subsequent chemical reactions, such as
polymerization or the attachment of biomolecules, making it more versatile than its saturated
alkylsilane counterparts.[1]
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e IUPAC Name: trichloro(oct-7-en-1-yl)silane[1]
e Molecular Formula: CsH1sCl3Si[1]
e CAS Number: 52217-52-4[1][2]

e Synonyms: 7-OCT-1-ENYLTRICHLOROSILANE, Trichloro-7-octenylsilane, Silane, trichloro-
7-octen-1-yI-[1][2]

A mixture of positional isomers, where the double bond may be located at different positions
along the carbon chain, is also commercially available under the CAS number 153447-97-3.[1]

[3][4]

Physicochemical Properties

The quantitative physicochemical properties of 7-octenyltrichlorosilane are summarized in
the table below. These properties are crucial for its handling, storage, and application in various
experimental setups.

Property Value Reference(s)
Molecular Weight 245.65 g/mol [5]
Appearance Colorless liquid [1]

Boiling Point 223-224 °C (at 1 atm) [2][6]

Density 1.07 g/mL (at 25 °C) [2][6]
Refractive Index (nzo/D) 1.458 [2][6]

Flash Point 93.9 °C (201.0 °F) - closed cup  [4][7]
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Synthesis and Purification

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.scienceopen.com/document_file/f3c77e2c-d0cf-4145-88ed-bedbc66698e0/PubMedCentral/f3c77e2c-d0cf-4145-88ed-bedbc66698e0.pdf
https://www.scienceopen.com/document_file/f3c77e2c-d0cf-4145-88ed-bedbc66698e0/PubMedCentral/f3c77e2c-d0cf-4145-88ed-bedbc66698e0.pdf
https://www.scienceopen.com/document_file/f3c77e2c-d0cf-4145-88ed-bedbc66698e0/PubMedCentral/f3c77e2c-d0cf-4145-88ed-bedbc66698e0.pdf
https://prepchem.com/7-octenyl-trichlorosilane/
https://www.scienceopen.com/document_file/f3c77e2c-d0cf-4145-88ed-bedbc66698e0/PubMedCentral/f3c77e2c-d0cf-4145-88ed-bedbc66698e0.pdf
https://prepchem.com/7-octenyl-trichlorosilane/
https://www.scienceopen.com/document_file/f3c77e2c-d0cf-4145-88ed-bedbc66698e0/PubMedCentral/f3c77e2c-d0cf-4145-88ed-bedbc66698e0.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9814849/
https://pubchem.ncbi.nlm.nih.gov/compound/7-Octenyltrichlorosilane
https://www.benchchem.com/product/b132810?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/539279
https://www.scienceopen.com/document_file/f3c77e2c-d0cf-4145-88ed-bedbc66698e0/PubMedCentral/f3c77e2c-d0cf-4145-88ed-bedbc66698e0.pdf
https://prepchem.com/7-octenyl-trichlorosilane/
https://pubs.acs.org/doi/abs/10.1021/jp981282g
https://prepchem.com/7-octenyl-trichlorosilane/
https://pubs.acs.org/doi/abs/10.1021/jp981282g
https://prepchem.com/7-octenyl-trichlorosilane/
https://pubs.acs.org/doi/abs/10.1021/jp981282g
https://pubchem.ncbi.nlm.nih.gov/compound/7-Octenyltrichlorosilane
https://www.sigmaaldrich.com/TW/zh/product/aldrich/539279
https://www.scienceopen.com/document_file/f3c77e2c-d0cf-4145-88ed-bedbc66698e0/PubMedCentral/f3c77e2c-d0cf-4145-88ed-bedbc66698e0.pdf
https://www.researchgate.net/publication/228931838_Self-assembly_of_octadecyltrichlorosilane_monolayers_on_silicon-based_substrates_by_chemical_vapor_deposition
https://www.scienceopen.com/document_file/f3c77e2c-d0cf-4145-88ed-bedbc66698e0/PubMedCentral/f3c77e2c-d0cf-4145-88ed-bedbc66698e0.pdf
https://www.researchgate.net/publication/228931838_Self-assembly_of_octadecyltrichlorosilane_monolayers_on_silicon-based_substrates_by_chemical_vapor_deposition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The primary method for synthesizing 7-octenyltrichlorosilane is through the hydrosilylation of
a suitable diene with trichlorosilane. This reaction involves the addition of the Si-H bond across
one of the carbon-carbon double bonds of the diene.

+ 2 HSICls 1,8-bis(trichlorosilyl)octane
————————————— Side Product
1,7-Octadiene > ( )
+ HSICls
- _ _
- - Hydrosilylation| 7-Octenyltrichlorosilane
Trichlorosilane -

(HSICl3)

Surface Modification Process

7-Octenyltrichlorosilane
(in anhydrous solvent)

Covalent Attachment
(Si-O-Surface bond)

~ Hydrolysis of Si-Cl
(trace H20)

Hydroxylated Surface

(-OH groups)

Lateral Polymerization
(Si-O-Si bonds)

Functionalized Surface
(Terminal Alkene)
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Biosensor Fabrication Workflow

1. Clean Sensor Surface
(e.g., SIO2)

:

2. Silanize with OTS
(Forms Alkene-Terminated SAM)

3. Activate Alkene Group
(e.g., via thiol-ene click chemistry
or other coupling reaction)

4. Immobilize Bioreceptor
(e.g., Antibody, DNA)

5. Block Non-specific Sites
(e.g., with BSA)

6. Introduce Analyte
(Binding and Detection)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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